Cas no 2229149-00-0 (5-[1-(Aminomethyl)cyclobutyl]-2-methoxyphenol)

• Product Name: 5-[1-(Aminomethyl)cyclobutyl]-2-methoxyphenol
• CAS No: 2229149-00-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5810843
• PubChem ID: 165619929
• Update Time: 2023-12-26

5-[1-(Aminomethyl)cyclobutyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1834574
• 2229149-00-0
• 5-[1-(aminomethyl)cyclobutyl]-2-methoxyphenol
• 5-[1-(Aminomethyl)cyclobutyl]-2-methoxyphenol

• Inchi： 1S/C12H17NO2/c1-15-11-4-3-9(7-10(11)14)12(8-13)5-2-6-12/h3-4,7,14H,2,5-6,8,13H2,1H3
• InChI Key： JTJJYZNCBHTUJJ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CN)CCC1)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų